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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B123061

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Undecanone, also known as methyl nonyl ketone, is a long-chain aliphatic ketone that
presents as a colorless to pale yellow liquid.[1][2] While widely recognized for its use in the
fragrance and flavor industries, as well as for its insect-repellent properties, its potential as a
specialized solvent in chemical reactions is an area of growing interest.[1][2][3] Its distinct
physical and chemical properties, particularly its high boiling point and low water solubility,
make it a candidate for specific applications in organic synthesis and materials science.[4] This
document provides detailed application notes and general protocols for utilizing 2-undecanone
as a solvent in chemical reactions.

Physicochemical Properties of 2-Undecanone

A comprehensive understanding of a solvent's properties is crucial for its effective application in
chemical synthesis. The key physicochemical properties of 2-undecanone are summarized in

the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b123061?utm_src=pdf-interest
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://iris.unito.it/retrieve/handle/2318/2010130/1368671/Chemistry%20A%20European%20J%20-%202024%20-%20Canan%E0%20-%20Biocatalysis%20in%20Non%BFConventional%20Media%20%20Unlocking%20the%20Potential%20for%20Sustainable.pdf
https://pubmed.ncbi.nlm.nih.gov/19514902/
https://iris.unito.it/retrieve/handle/2318/2010130/1368671/Chemistry%20A%20European%20J%20-%202024%20-%20Canan%E0%20-%20Biocatalysis%20in%20Non%BFConventional%20Media%20%20Unlocking%20the%20Potential%20for%20Sustainable.pdf
https://pubmed.ncbi.nlm.nih.gov/19514902/
https://www.mdpi.com/2073-4344/10/9/1063
https://www.researchgate.net/publication/363425016_Nonconventional_biocatalysis_from_organic_solvents_to_green_solvents
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://www.benchchem.com/product/b123061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H220 [5]
Molecular Weight 170.29 g/mol [5]
Appearance Colorless to light yellow liquid [11[2]
Boiling Point 231-232 °C [4]

Melting Point 11-13°C [4]

Density ~0.825 g/mL at 25 °C [4]
Solubility in Water Insoluble [3114]

o ) Soluble in ethanol, ether,
Solubility in Organic Solvents [41[6]
acetone, benzene, chloroform

Flash Point 89 °C (closed cup) [4]

Applications of 2-Undecanone as a Solvent

While specific, documented examples in high-profile named reactions are not extensively
reported in readily available literature, the properties of 2-undecanone suggest its utility in
several areas of chemical synthesis.

High-Temperature Reactions

With a boiling point exceeding 230 °C, 2-undecanone is an excellent solvent for reactions that
require high temperatures to proceed at a reasonable rate. This includes certain types of
condensation reactions, rearrangements, and syntheses of thermally stable polymers. Its low
vapor pressure at moderate temperatures also contributes to safer handling in open or semi-
open systems.

Reactions Involving Water-Sensitive Reagents

Due to its hydrophobic nature and insolubility in water, 2-undecanone can be a suitable
medium for reactions involving water-sensitive reagents, such as certain organometallic
compounds. It can serve as an alternative to other high-boiling point ethereal or hydrocarbon
solvents.
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Biocatalysis

The use of organic solvents in biocatalysis is an area of active research, with the solvent choice
significantly impacting enzyme stability and activity.[1] While specific data on 2-undecanone is
limited, its character as a long-chain ketone suggests it could be a suitable non-conventional
medium for certain enzymatic reactions, particularly those involving lipases.[4]

Polymer and Resin Synthesis

2-Undecanone is noted for its use as a solvent in the production of vinyl resins, nitrocellulose,
and synthetic rubber.[4] Its solvating power for large organic molecules and its high boiling
point are advantageous in these polymerization processes, allowing for effective dissolution of
monomers and polymers and facilitating the removal of volatile byproducts.

Experimental Protocols

As detailed protocols for specific reactions using 2-undecanone as the primary solvent are not
widely published, the following general protocols are provided as a starting point for
researchers wishing to explore its use.

General Protocol for Evaluating 2-Undecanone as a
Reaction Solvent

This protocol outlines a systematic approach to testing the suitability of 2-undecanone for a
given chemical transformation.

1. Materials:

2-Undecanone (reagent grade or higher, dried over molecular sieves if necessary)

Reactants and catalyst for the desired reaction

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)

Inert gas supply (e.g., nitrogen or argon) if required

Heating mantle and temperature controller
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Magnetic stirrer and stir bar

Analytical equipment for reaction monitoring (e.g., TLC, GC-MS, HPLC)

. Procedure:

Solubility Test: Before setting up the reaction, test the solubility of all reactants, catalysts, and
expected intermediates/products in 2-undecanone at both room temperature and the
intended reaction temperature.

Reaction Setup:

o To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the
reactants and catalyst.

o Add a sufficient volume of 2-undecanone to dissolve the reactants and allow for efficient
stirring.

o If the reaction is air- or moisture-sensitive, flush the apparatus with an inert gas.

Reaction Execution:

o Heat the reaction mixture to the desired temperature with vigorous stirring.

o Monitor the progress of the reaction using an appropriate analytical technique (e.qg., taking
aliquots for TLC or GC analysis).

Work-up and Product Isolation:

o Once the reaction is complete, cool the mixture to room temperature.

o Due to the high boiling point of 2-undecanone, removal by rotary evaporation may be
challenging. Consider the following work-up strategies:

» Direct Precipitation/Crystallization: If the product is a solid and insoluble in a non-polar
solvent, add a suitable anti-solvent (e.g., hexanes) to precipitate the product.
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» Liquid-Liquid Extraction: If the product is soluble in a lower-boiling point organic solvent
immiscible with 2-undecanone (a challenging scenario), perform an extraction. More
commonly, if the product is soluble in a polar solvent, an extraction with a polar solvent
immiscible with 2-undecanone could be attempted.

» Column Chromatography: Directly load the reaction mixture onto a silica gel column and
elute with an appropriate solvent system. The high-boiling 2-undecanone will likely be
eluted with non-polar solvents.

e Analysis: Characterize the purified product using standard analytical methods (NMR, IR,
Mass Spectrometry, etc.) and determine the reaction yield.

Visualizations
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Caption: Workflow for evaluating 2-undecanone as a solvent.
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Caption: Decision tree for selecting 2-undecanone as a solvent.

Conclusion

2-Undecanone is a promising, yet under-explored, solvent for chemical reactions. Its favorable
physical properties, particularly its high boiling point and hydrophobicity, suggest its utility in a
range of synthetic applications. While detailed, reaction-specific protocols are currently scarce
in the literature, the general guidelines provided here offer a framework for researchers to
investigate the potential of 2-undecanone in their own work. Further research into its
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application in specific reaction classes is warranted to fully elucidate its capabilities as a
valuable, non-conventional reaction medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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